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molecular formula C8H10BrN B068066 (R)-1-(3-bromophenyl)ethanamine CAS No. 176707-77-0

(R)-1-(3-bromophenyl)ethanamine

Cat. No. B068066
CAS RN: 176707-77-0
M. Wt: 200.08 g/mol
InChI Key: LIBZHYLTOAGURM-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07456194B2

Procedure details

A mixture of commercially available 3-bromoacetophenone (30 g, 0.1508 mol), formic acid (47 ml) and formamide (70 ml) was heated to 220° C. for 5 h. The brown liquid obtained was cooled to RT, quenched with water and extracted with ethyl acetate. The organic layer was washed with water, brine and concentrated to provide a brown liquid. Ethanol (375 ml) and conc.HCl (75 ml) were added to the brown liquid and the reaction mixture refluxed over night. Ethanol was removed completely under reduced pressure and the aqueous layer was washed with ether and ethyl acetate to remove all non-basic impurities. The aqueous layer was basified with 10% sodium hydroxide solution and extracted with ethyl acetate. The ethyl acetate layer was washed with brine, and concentrated to provide 26 g (86.65%) of A1.13a This compound was taken to the next step with out further purification. 1H NMR (CDCl3, 300 MHz) δ 1.38 (d, 3H), 4.1 (q, 1H), 7.2 (m, 1H), 7.27 (m, 1H), 7.37 (m, 1H), 7.51 (s, 1H). LS-MS (M−H)+=200.
Name
3-bromoacetophenone
Quantity
30 g
Type
reactant
Reaction Step One
Name
formic acid
Quantity
47 mL
Type
reactant
Reaction Step One
Name
formamide
Quantity
70 mL
Type
reactant
Reaction Step One
Name
HCl
Quantity
75 mL
Type
reactant
Reaction Step Two
Name
Ethanol
Quantity
375 mL
Type
solvent
Reaction Step Three
Name
1-(3-Bromophenyl)ethanamine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([Br:10])[CH:5]=1)=O.C(O)=O.C([NH2:16])=O.Cl>C(O)C>[Br:10][C:6]1[CH:5]=[C:4]([CH:2]([NH2:16])[CH3:1])[CH:9]=[CH:8][CH:7]=1

Inputs

Step One
Name
3-bromoacetophenone
Quantity
30 g
Type
reactant
Smiles
CC(=O)C1=CC(=CC=C1)Br
Name
formic acid
Quantity
47 mL
Type
reactant
Smiles
C(=O)O
Name
formamide
Quantity
70 mL
Type
reactant
Smiles
C(=O)N
Step Two
Name
HCl
Quantity
75 mL
Type
reactant
Smiles
Cl
Step Three
Name
Ethanol
Quantity
375 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
220 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The brown liquid obtained
TEMPERATURE
Type
TEMPERATURE
Details
was cooled to RT
CUSTOM
Type
CUSTOM
Details
quenched with water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water, brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to provide a brown liquid
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture refluxed over night
CUSTOM
Type
CUSTOM
Details
Ethanol was removed completely under reduced pressure
WASH
Type
WASH
Details
the aqueous layer was washed with ether and ethyl acetate
CUSTOM
Type
CUSTOM
Details
to remove all non-basic impurities
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The ethyl acetate layer was washed with brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to provide 26 g (86.65%) of A1.13a This compound
CUSTOM
Type
CUSTOM
Details
was taken to the next step with out further purification

Outcomes

Product
Name
1-(3-Bromophenyl)ethanamine
Type
Smiles
BrC=1C=C(C=CC1)C(C)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07456194B2

Procedure details

A mixture of commercially available 3-bromoacetophenone (30 g, 0.1508 mol), formic acid (47 ml) and formamide (70 ml) was heated to 220° C. for 5 h. The brown liquid obtained was cooled to RT, quenched with water and extracted with ethyl acetate. The organic layer was washed with water, brine and concentrated to provide a brown liquid. Ethanol (375 ml) and conc.HCl (75 ml) were added to the brown liquid and the reaction mixture refluxed over night. Ethanol was removed completely under reduced pressure and the aqueous layer was washed with ether and ethyl acetate to remove all non-basic impurities. The aqueous layer was basified with 10% sodium hydroxide solution and extracted with ethyl acetate. The ethyl acetate layer was washed with brine, and concentrated to provide 26 g (86.65%) of A1.13a This compound was taken to the next step with out further purification. 1H NMR (CDCl3, 300 MHz) δ 1.38 (d, 3H), 4.1 (q, 1H), 7.2 (m, 1H), 7.27 (m, 1H), 7.37 (m, 1H), 7.51 (s, 1H). LS-MS (M−H)+=200.
Name
3-bromoacetophenone
Quantity
30 g
Type
reactant
Reaction Step One
Name
formic acid
Quantity
47 mL
Type
reactant
Reaction Step One
Name
formamide
Quantity
70 mL
Type
reactant
Reaction Step One
Name
HCl
Quantity
75 mL
Type
reactant
Reaction Step Two
Name
Ethanol
Quantity
375 mL
Type
solvent
Reaction Step Three
Name
1-(3-Bromophenyl)ethanamine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([Br:10])[CH:5]=1)=O.C(O)=O.C([NH2:16])=O.Cl>C(O)C>[Br:10][C:6]1[CH:5]=[C:4]([CH:2]([NH2:16])[CH3:1])[CH:9]=[CH:8][CH:7]=1

Inputs

Step One
Name
3-bromoacetophenone
Quantity
30 g
Type
reactant
Smiles
CC(=O)C1=CC(=CC=C1)Br
Name
formic acid
Quantity
47 mL
Type
reactant
Smiles
C(=O)O
Name
formamide
Quantity
70 mL
Type
reactant
Smiles
C(=O)N
Step Two
Name
HCl
Quantity
75 mL
Type
reactant
Smiles
Cl
Step Three
Name
Ethanol
Quantity
375 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
220 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The brown liquid obtained
TEMPERATURE
Type
TEMPERATURE
Details
was cooled to RT
CUSTOM
Type
CUSTOM
Details
quenched with water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water, brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to provide a brown liquid
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture refluxed over night
CUSTOM
Type
CUSTOM
Details
Ethanol was removed completely under reduced pressure
WASH
Type
WASH
Details
the aqueous layer was washed with ether and ethyl acetate
CUSTOM
Type
CUSTOM
Details
to remove all non-basic impurities
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The ethyl acetate layer was washed with brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to provide 26 g (86.65%) of A1.13a This compound
CUSTOM
Type
CUSTOM
Details
was taken to the next step with out further purification

Outcomes

Product
Name
1-(3-Bromophenyl)ethanamine
Type
Smiles
BrC=1C=C(C=CC1)C(C)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07456194B2

Procedure details

A mixture of commercially available 3-bromoacetophenone (30 g, 0.1508 mol), formic acid (47 ml) and formamide (70 ml) was heated to 220° C. for 5 h. The brown liquid obtained was cooled to RT, quenched with water and extracted with ethyl acetate. The organic layer was washed with water, brine and concentrated to provide a brown liquid. Ethanol (375 ml) and conc.HCl (75 ml) were added to the brown liquid and the reaction mixture refluxed over night. Ethanol was removed completely under reduced pressure and the aqueous layer was washed with ether and ethyl acetate to remove all non-basic impurities. The aqueous layer was basified with 10% sodium hydroxide solution and extracted with ethyl acetate. The ethyl acetate layer was washed with brine, and concentrated to provide 26 g (86.65%) of A1.13a This compound was taken to the next step with out further purification. 1H NMR (CDCl3, 300 MHz) δ 1.38 (d, 3H), 4.1 (q, 1H), 7.2 (m, 1H), 7.27 (m, 1H), 7.37 (m, 1H), 7.51 (s, 1H). LS-MS (M−H)+=200.
Name
3-bromoacetophenone
Quantity
30 g
Type
reactant
Reaction Step One
Name
formic acid
Quantity
47 mL
Type
reactant
Reaction Step One
Name
formamide
Quantity
70 mL
Type
reactant
Reaction Step One
Name
HCl
Quantity
75 mL
Type
reactant
Reaction Step Two
Name
Ethanol
Quantity
375 mL
Type
solvent
Reaction Step Three
Name
1-(3-Bromophenyl)ethanamine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([Br:10])[CH:5]=1)=O.C(O)=O.C([NH2:16])=O.Cl>C(O)C>[Br:10][C:6]1[CH:5]=[C:4]([CH:2]([NH2:16])[CH3:1])[CH:9]=[CH:8][CH:7]=1

Inputs

Step One
Name
3-bromoacetophenone
Quantity
30 g
Type
reactant
Smiles
CC(=O)C1=CC(=CC=C1)Br
Name
formic acid
Quantity
47 mL
Type
reactant
Smiles
C(=O)O
Name
formamide
Quantity
70 mL
Type
reactant
Smiles
C(=O)N
Step Two
Name
HCl
Quantity
75 mL
Type
reactant
Smiles
Cl
Step Three
Name
Ethanol
Quantity
375 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
220 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The brown liquid obtained
TEMPERATURE
Type
TEMPERATURE
Details
was cooled to RT
CUSTOM
Type
CUSTOM
Details
quenched with water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water, brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to provide a brown liquid
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture refluxed over night
CUSTOM
Type
CUSTOM
Details
Ethanol was removed completely under reduced pressure
WASH
Type
WASH
Details
the aqueous layer was washed with ether and ethyl acetate
CUSTOM
Type
CUSTOM
Details
to remove all non-basic impurities
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The ethyl acetate layer was washed with brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to provide 26 g (86.65%) of A1.13a This compound
CUSTOM
Type
CUSTOM
Details
was taken to the next step with out further purification

Outcomes

Product
Name
1-(3-Bromophenyl)ethanamine
Type
Smiles
BrC=1C=C(C=CC1)C(C)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.